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Compound of Interest

Compound Name: 2-Methylbenzenesulfonic acid

Cat. No.: B008403

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is a strong organic acid
belonging to the class of aromatic sulfonic acids.[1][2] It is a versatile compound utilized as a
catalyst, a surfactant, and an intermediate in the synthesis of pharmaceuticals, dyes, and other
fine chemicals.[2][3] Its properties, particularly its high acidity and solubility in polar solvents,
make it a valuable reagent in organic synthesis.[1][3] This guide provides a comprehensive
overview of the physical and chemical properties of 2-methylbenzenesulfonic acid, detailed
experimental protocols for property determination, and visualizations of key chemical
processes and experimental workflows.

Compound Identification and Chemical Structure

The structural formula of 2-methylbenzenesulfonic acid consists of a benzene ring
substituted with a methyl group and a sulfonic acid group at adjacent (ortho) positions.
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Identifier Value

IUPAC Name 2-methylbenzenesulfonic acid

o-Toluenesulfonic acid, Toluene-2-sulfonic acid,

Synonyms Benzenesulfonic acid, 2-methyl-

CAS Number 88-20-0

Molecular Formula C7Hs0sS

Molecular Weight 172.20 g/mol

SMILES CC1=CC=CC=C1S(=0)(=0)0O

InChl Key LBLYYCQCTBFVLH-UHFFFAOYSA-N

Physical Properties

2-Methylbenzenesulfonic acid is typically a white to off-white solid at room temperature.[4][5]
Its physical state can vary depending on its hydration state.

Property Value Source
Appearance White to off-white solid [4115]
Melting Point 67.5°C [415116]
Boiling Point 128.8 °C [6]
Density (rough estimate) 1.3692 g/cm3 [4]
Water Solubility 488.9 g/L at 32.5 °C [41[5]

Soluble in water, alcohols, and

Solubility in other solvents other polar organic solvents.[1]  [1][3]

[3]

Chemical Properties

As a sulfonic acid, 2-methylbenzenesulfonic acid is a strong acid, significantly more acidic
than carboxylic acids.[1] This high acidity is a key feature driving its utility in chemical
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synthesis.
Property Value/Description Source
pKa (Predicted) -0.53+0.15 [4115]
The sulfonic acid group is a
strong electron-withdrawing
group, which deactivates the
aromatic ring towards further
electrophilic substitution.[1] It
Reactivity can undergo reactions typical [1]

of strong acids, such as
neutralization with bases. The
sulfonation reaction is
reversible under certain

conditions.[1]

Safety Information

2-Methylbenzenesulfonic acid is a corrosive substance that requires careful handling.

Hazard Class Pictogram Hazard Statement

, ) L H314: Causes severe skin
Skin Corrosion/Irritation GHS05

burns and eye damage.

. o H314: Causes severe skin
Serious Eye Damage/Irritation GHSO05

burns and eye damage.

Specific target organ toxicity — GHSO07 H335: May cause respiratory
single exposure irritation.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before
handling this chemical.

Synthesis Pathway: Sulfonation of Toluene
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2-Methylbenzenesulfonic acid is commercially produced by the electrophilic aromatic
substitution reaction of toluene with a sulfonating agent, typically fuming sulfuric acid (oleum).
[1] The methyl group is an ortho-, para-director, leading to a mixture of 2-
methylbenzenesulfonic acid and 4-methylbenzenesulfonic acid.

Synthesis of 2-Methylbenzenesulfonic Acid

Electrophilic Deprotonation
Toluene Attack (ortho)
(CeHsCHs)

Wheland Intermediate )

[ L (Carbocation)

2-Methylbenzenesulfonic acid

Product Mixture

Deprotonation

Sulfonating Agent (para)
(H2504/S03)

4-Methylbenzenesulfonic acid

Click to download full resolution via product page

Caption: Sulfonation of toluene to produce ortho and para isomers.

Experimental Protocols
Determination of Melting Point

The melting point of an organic solid is a key physical property used for identification and purity
assessment.[7] Pure crystalline compounds typically have a sharp melting point range of 0.5-
1.0 °C.

Methodology:

o Sample Preparation: A small amount of dry, crystalline 2-methylbenzenesulfonic acid is
finely crushed. The open end of a capillary tube is pressed into the powder, and the tube is
tapped gently to pack the solid to a height of about 3 mm.

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, adjacent
to a thermometer.
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e Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute,
especially near the expected melting point.

e Observation: The temperature at which the solid first begins to melt (T1) and the temperature
at which the last of the solid melts (T2) are recorded.

e Reporting: The melting point is reported as the range T1-T2.

Caption: Workflow for determining the melting point of a solid.

Determination of Solubility

A gualitative solubility test can provide information about the functional groups present in a
molecule.

Methodology:

Solvent Testing: Approximately 25 mg of 2-methylbenzenesulfonic acid is placed in a test
tube.

o Addition of Solvent: 0.75 mL of a solvent (e.g., water, 5% NaOH, 5% NaHCOs, 5% HCI,
concentrated H2SOa) is added in portions.

o Observation: The mixture is shaken vigorously after each addition, and the solubility is
observed.

» Classification: Based on its solubility in different solvents, the compound can be classified.
As a strong acid, 2-methylbenzenesulfonic acid is expected to be soluble in water, 5%
NaOH, and 5% NaHCO:s.
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Qualitative Solubility Testing Workflow
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Caption: A simplified workflow for qualitative solubility analysis.
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Determination of pKa

The pKa of an acid is a measure of its strength in solution. For very strong acids like 2-
methylbenzenesulfonic acid, direct measurement of pKa in water is challenging due to the
leveling effect of the solvent. The pKa is often predicted computationally or determined in non-
agueous solvents. A general method for pKa determination of weaker acids is potentiometric
titration.

Methodology (General Potentiometric Titration):

» Solution Preparation: A known concentration of the acid is prepared in a suitable solvent
(e.g., water or a water-organic mixture).

« Titration Setup: A calibrated pH electrode is immersed in the acid solution. A standardized
solution of a strong base (e.g., NaOH) is used as the titrant.

 Titration: The titrant is added in small, known increments. The pH of the solution is recorded
after each addition, allowing the system to reach equilibrium.

» Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added.

o pKa Determination: The equivalence point is identified from the inflection point of the curve.
The pH at the half-equivalence point is equal to the pKa of the acid.[8]

Note: For a strong acid like 2-methylbenzenesulfonic acid, this method would not yield a
distinct buffer region in aqueous solution, making it difficult to determine the pKa accurately.
Advanced techniques or computational methods are generally required.

Conclusion

2-Methylbenzenesulfonic acid is a commercially important strong organic acid with well-
defined physical and chemical properties. Its high acidity, solubility characteristics, and role as
a synthetic intermediate make it a compound of significant interest to researchers and
professionals in chemistry and drug development. Understanding its properties and the
methods used to determine them is crucial for its safe and effective application in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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